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Compound of Interest

Compound Name:
5-Bromobenzofuran-2-

carboxamide

Cat. No.: B143913 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the core chemical

properties, synthesis, and potential biological activities of 5-Bromobenzofuran-2-
carboxamide. The information is curated for researchers, scientists, and professionals in the

field of drug development, with a focus on presenting clear, actionable data and methodologies.

Core Chemical Properties
5-Bromobenzofuran-2-carboxamide is a halogenated derivative of the benzofuran scaffold, a

heterocyclic compound class of significant interest in medicinal chemistry. The introduction of a

bromine atom at the 5-position and a carboxamide group at the 2-position of the benzofuran

ring imparts specific physicochemical characteristics that influence its biological profile.

Table 1: Physicochemical Properties of 5-Bromobenzofuran-2-carboxamide
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Property Value Source

CAS Number 35351-21-4 [1]

Molecular Formula C₉H₆BrNO₂ [1]

Molecular Weight 240.05 g/mol [1]

Appearance Solid (predicted) General Knowledge

Melting Point Not explicitly reported N/A

Boiling Point Not explicitly reported N/A

Solubility Not explicitly reported N/A

Synthesis and Experimental Protocols
The synthesis of 5-Bromobenzofuran-2-carboxamide can be achieved through the amidation

of its corresponding carboxylic acid precursor, 5-bromobenzofuran-2-carboxylic acid.

Experimental Protocol: Synthesis of 5-
Bromobenzofuran-2-carboxamide
This protocol is adapted from a general procedure for the synthesis of benzofuran-2-

carboxamides.

Materials:

5-Bromobenzofuran-2-carboxylic acid

Thionyl chloride (SOCl₂)

Anhydrous Toluene

25% aqueous Ammonium Hydroxide (NH₄OH)

Ice

Procedure:
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Acid Chloride Formation: In a round-bottom flask, suspend 5-bromobenzofuran-2-carboxylic

acid (1 equivalent) in anhydrous toluene (0.4 mmol/mL).

To this suspension, add thionyl chloride (1.65 equivalents).

Stir the mixture at reflux for 3 hours.

After cooling to room temperature, concentrate the reaction mixture under reduced pressure

to remove excess thionyl chloride and toluene. This will yield the crude 5-bromobenzofuran-

2-carbonyl chloride.

Amidation: In a separate beaker, cool a solution of 25% aqueous ammonium hydroxide (0.5

mmol/mL) in an ice bath.

Slowly add the crude 5-bromobenzofuran-2-carbonyl chloride (1 equivalent) in small portions

to the ice-cold ammonium hydroxide solution with vigorous stirring.

Allow the reaction mixture to warm to room temperature. A precipitate of 5-
Bromobenzofuran-2-carboxamide will form.

Isolation and Purification: Collect the solid precipitate by vacuum filtration.

Wash the collected solid with cold water to remove any remaining salts.

Dry the purified 5-Bromobenzofuran-2-carboxamide under vacuum.

Diagram 1: Synthetic Pathway for 5-Bromobenzofuran-2-carboxamide
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Step 1: Acid Chloride Formation

Step 2: Amidation
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Caption: Synthesis of 5-Bromobenzofuran-2-carboxamide.

Spectral Data
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At the time of this report, specific experimental spectral data (NMR, IR, Mass Spectrometry) for

5-Bromobenzofuran-2-carboxamide are not readily available in public databases. However,

based on the known spectral characteristics of related benzofuran and carboxamide

compounds, the following spectral properties can be anticipated.

Table 2: Predicted Spectral Data for 5-Bromobenzofuran-2-carboxamide

Technique Expected Features

¹H NMR

Aromatic protons on the benzofuran ring

system, a singlet for the furan proton, and broad

signals for the -NH₂ protons of the carboxamide

group.

¹³C NMR

Signals corresponding to the nine carbon atoms

of the benzofuran ring and the carboxamide

carbonyl carbon.

FT-IR (cm⁻¹)

Characteristic peaks for N-H stretching (amide),

C=O stretching (amide), C-N stretching, and

vibrations associated with the aromatic and

furan rings.

Mass Spec.

A molecular ion peak corresponding to the

molecular weight of the compound, along with

fragmentation patterns characteristic of the

benzofuran carboxamide structure.

Potential Biological Activities and Signaling
Pathways
While direct biological studies on 5-Bromobenzofuran-2-carboxamide are limited in the

available literature, the broader class of benzofuran derivatives has been extensively

investigated for a range of pharmacological activities.[2][3][4][5] Halogenation, in particular, is a

common strategy in drug design to enhance the biological potency of lead compounds.[6]

Anticancer Potential
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Numerous benzofuran derivatives have demonstrated significant cytotoxic effects against

various cancer cell lines.[6][7][8] The proposed mechanisms of action often involve the

modulation of key signaling pathways implicated in cancer progression, such as the

PI3K/Akt/mTOR and NF-κB pathways.[9][10] The presence of a bromine atom on the

benzofuran scaffold may enhance these anticancer properties.

Diagram 2: Potential Anticancer Signaling Pathways
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Caption: Potential anticancer signaling pathways.

Antimicrobial and Anti-inflammatory Activities
Benzofuran derivatives have also been recognized for their antimicrobial and anti-inflammatory

properties.[11][12][13][14] Some studies have indicated that brominated benzofurans exhibit

activity against Gram-positive bacteria and certain fungal strains.[12] The anti-inflammatory

effects of benzofuran compounds are often attributed to the inhibition of pro-inflammatory

mediators and modulation of inflammatory signaling cascades.[10][11][15][16]
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Diagram 3: Experimental Workflow for Biological Screening

5-Bromobenzofuran-2-
carboxamide

Anticancer Screening
(e.g., MTT Assay)

Antimicrobial Screening
(e.g., MIC Determination)

Anti-inflammatory Screening
(e.g., NO Inhibition Assay)

Biological Activity Profile

Click to download full resolution via product page

Caption: Workflow for biological screening.

Conclusion
5-Bromobenzofuran-2-carboxamide represents a molecule of interest for further investigation

in the fields of medicinal chemistry and drug discovery. While a detailed experimental

characterization is still needed, its structural features suggest potential for development as an

anticancer, antimicrobial, or anti-inflammatory agent. The synthetic protocol provided herein

offers a clear pathway for its preparation, enabling further research into its chemical and

biological properties. Future studies should focus on obtaining comprehensive spectral data for

unambiguous structure confirmation and conducting in-depth biological assays to elucidate its

specific mechanisms of action and therapeutic potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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